3-Piperidin-4-yl-1H-imidazo[4,5-b]pyridin-2-one;dihydrochloride

• IUPAC Name: 3-piperidin-4-yl-1H-imidazo[4,5-b]pyridin-2-one;dihydrochloride
• InChI: InChI=1S/C11H14N4O.2ClH/c16-11-14-9-2-1-5-13-10(9)15(11)8-3-6-12-7-4-8;;/h1-2,5,8,12H,3-4,6-7H2,(H,14,16);2*1H
• InChI Key: WWSSHWHUDGFQON-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC1N2C3=C(C=CC=N3)NC2=O.Cl.Cl
• Molecular Formula: C11H16Cl2N4O
• Molecular Weight: 291.17 g/mol
• CAS RN: 2126178-23-0

Description

The compound “3-Piperidin-4-yl-1H-imidazo[4,5-b]pyridin-2-one;dihydrochloride” is an intermediate of Rimegepant, which is used to prevent and treat the symptoms of migraine headaches. It contains an imidazole ring, a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds.

Synthesis Analysis

The synthesis of imidazole-containing compounds has been described in various studies. For instance, 5-bromopyridine-2,3-diamine reacted with benzaldehyde to afford the corresponding 6-Bromo-2-phenyl-3H-imidazo. The reaction of the latter compound with a series of halogenated derivatives under conditions of phase transfer catalysis solid–liquid (CTP) allows the isolation of the expected regioisomers compounds.

Molecular Structure Analysis

The InChI code for this compound is 1S/C11H14N4O.2ClH/c16-11-14-9-2-1-5-13-10 (9)15 (11)8-3-6-12-7-4-8;;/h1-2,5,8,12H,3-4,6-7H2, (H,14,16);2*1H. This indicates the presence of 11 carbon atoms, 14 hydrogen atoms, 4 nitrogen atoms, 1 oxygen atom, and 2 chlorine atoms in the molecule.

Chemical Reactions Analysis

The alkylation reaction of the compound gives, each time, two regioisomers, N3 and N4; in the case of ethyl bromoactate, the reaction gives, at the same time, the three N1, N3 and N4 regioisomers.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 291.18. It is a powder at room temperature. The melting point is greater than 256°C.

Scientific Research Applications

Antimicrobial Agents

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Antitrichinellosis Agents

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Antinociceptive Agents

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Antiviral Agents

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Mechanism of Action

Target of Action

Compounds with a similar structure, such as benzimidazolone derivatives, have been found to exhibit a wide variety of biochemical and pharmacological properties .

Mode of Action

It’s worth noting that benzimidazolone derivatives, which share a similar structure, have been reported to effectively inhibit the growth of bacteria .

Biochemical Pathways

Benzimidazolone derivatives, which share a similar structure, have been found to exhibit anti-hiv, antitrichinellosis, antinociceptive, and antitumor activities .

Result of Action

Benzimidazolone derivatives, which share a similar structure, have been found to exhibit a wide variety of interesting biochemical and pharmacological properties .

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it may cause skin irritation, serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, using only outdoors or in a well-ventilated area, wearing protective gloves/protective clothing/eye protection/face protection, and more.